Cas no 2137616-90-9 (4-amino-3-hydroxy-3-(oxolan-3-yl)butanoic acid)

• Product Name: 4-amino-3-hydroxy-3-(oxolan-3-yl)butanoic acid
• CAS No: 2137616-90-9
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 5992873
• PubChem ID: 165789408
• Update Time: 2025-10-28

4-amino-3-hydroxy-3-(oxolan-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-hydroxy-3-(oxolan-3-yl)butanoic acid
• EN300-1131453
• 2137616-90-9

• Inchi： 1S/C8H15NO4/c9-5-8(12,3-7(10)11)6-1-2-13-4-6/h6,12H,1-5,9H2,(H,10,11)
• InChI Key： YSWGXGAEFXOUMK-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C(CN)(CC(=O)O)O

Computed Properties

• Exact Mass: 189.10010796g/mol
• Monoisotopic Mass: 189.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 92.8Ų

Additional information on 4-amino-3-hydroxy-3-(oxolan-3-yl)butanoic acid

4-Amino-3-Hydroxy-3-(Oxolan-3-Yl)Butanoic Acid: A Comprehensive Overview

4-Amino-3-hydroxy-3-(oxolan-3-yl)butanoic acid, identified by the CAS number 2137616-90-9, is a compound of significant interest in the fields of organic chemistry and biochemistry. This molecule is characterized by its unique structure, which includes an amino group, a hydroxyl group, and a cyclic ether moiety. The presence of these functional groups makes it a versatile compound with potential applications in drug design, enzymology, and materials science.

Recent studies have highlighted the importance of 4-amino-3-hydroxy-3-(oxolan-3-yl)butanoic acid in understanding the mechanisms of enzymatic catalysis. Researchers have utilized this compound as a substrate in investigations into the activity of various hydrolases, particularly those involved in the metabolism of carbohydrates and amino acids. Its cyclic ether group provides a platform for studying enzyme specificity and selectivity, making it a valuable tool in both academic and industrial research settings.

The synthesis of CAS 2137616-90-9 has been optimized through advancements in organic synthesis techniques. Modern methods now employ environmentally friendly reagents and conditions, aligning with the growing emphasis on sustainable chemistry. These improvements not only enhance the efficiency of production but also reduce the environmental footprint associated with manufacturing this compound.

In terms of biological activity, 4-amino-3-hydroxy-3-(oxolan-3-yl)butanoic acid has shown promise as a precursor for bioactive molecules. Its ability to undergo various chemical transformations makes it a valuable intermediate in the synthesis of complex natural products and pharmaceutical agents. For instance, recent research has explored its use in the development of novel antibiotics and anti-inflammatory agents.

The structural features of this compound also make it an attractive candidate for studying stereochemical outcomes in organic reactions. The presence of multiple stereogenic centers allows researchers to investigate how different configurations influence reactivity and selectivity. This knowledge is crucial for designing enantioselective reactions, which are essential in the production of chiral drugs.

In conclusion, CAS 2137616-90-9, or 4-amino-3-hydroxy-3-(oxolan-3-yl)butanoic acid, stands out as a multifaceted compound with wide-ranging applications. Its role in enzymology, synthetic chemistry, and drug discovery underscores its importance in contemporary scientific research. As advancements continue to be made, this compound is expected to contribute even more significantly to our understanding of complex biological systems and chemical processes.